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Compound of Interest

Compound Name: 4-(Bromomethyl)benzoate

Cat. No.: B8499459 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(Bromomethyl)benzoate and its common derivative, Methyl 4-
(bromomethyl)benzoate. The information is tailored for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Quantitative Data
4-(Bromomethyl)benzoate and its related compounds are classified as hazardous materials,

primarily causing skin corrosion, serious eye damage, and respiratory irritation.[1][2][3] It is also

identified as a lachrymator, a substance that causes tearing.[4][5]

Chemical and Physical Properties
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Property Methyl 4-(bromomethyl)benzoate

CAS Number 2417-72-3[2][5]

Molecular Formula C9H9BrO2[5][6]

Molecular Weight 229.07 g/mol [5][6]

Appearance White to off-white crystalline powder[5]

Melting Point 54.0 to 57.0 °C[7]

Boiling Point 130-135°C at 2 mm Hg[5]

Purity ≥99%[5]

Occupational Exposure Limits Not established[1][8]

Operational Plan: From Handling to Disposal
A systematic approach is crucial when working with 4-(Bromomethyl)benzoate to minimize

exposure and ensure safety.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Always handle this compound in a well-ventilated area.[1][2]

Use a chemical fume hood or other local exhaust ventilation to keep airborne concentrations

low.[1][4]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][8]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 4-
(Bromomethyl)benzoate:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be required in situations

with a higher risk of splashing.

[1][9]

Protects against serious eye

damage and irritation.[1][2]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure. An impervious lab

coat is recommended.[1][3][10]

Prevents skin irritation and

severe burns.[4][9][11]

Respiratory Protection

For operations that may

generate dust or aerosols, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2][3][8]

Protects against respiratory

irritation and potential

sensitization.[1][2][3]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Confirm that the

chemical fume hood is functioning properly.

Handling:

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe in dust, fumes, or vapors.[1][3]

Minimize dust generation and accumulation.[1]

Keep the container tightly closed when not in use.[1][2]

Post-Handling:
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Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

[10]

Remove and wash contaminated clothing before reuse.[1][9]

Storage Plan
Store in a tightly-closed container in a dry, cool, and well-ventilated area.[1][2][5]

Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[2][4]

The storage area should be designated for corrosive materials.[2][3][8]

Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][9]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[1]

[3]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes and seek immediate medical

attention.[1][3][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][9][10]

Spill and Disposal Plan
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Spill Cleanup:

Wear appropriate PPE, including respiratory protection.

Evacuate unprotected personnel from the area.

For solid spills, carefully sweep up or vacuum the material and place it into a suitable,

labeled container for disposal.[1][2] Avoid generating dust.

Prevent the chemical from entering the environment.[2][3]

Disposal:

Dispose of waste in an approved hazardous waste disposal plant.[1]

Chemical waste generators must adhere to federal, state, and local regulations for

hazardous waste classification and disposal.[1][8]

Do not reuse empty containers; they should be disposed of as unused product.[1]

Safety Workflow and Hierarchy of Controls
The following diagram illustrates the logical flow for ensuring safety when handling 4-
(Bromomethyl)benzoate, based on the hierarchy of controls.
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Hierarchy of Controls for Handling 4-(Bromomethyl)benzoate

Most Effective

Moderately Effective

Least Effective

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://aksci.com/sds/A519_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Acros-Organics2417-72-3.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2hmjt.PDF
https://www.innospk.com/en/?news/grok-exploring-methyl-4-bromomethylbenzoate-properties-and-applications
https://www.sigmaaldrich.com/US/en/product/aldrich/348155
https://www.tcichemicals.com/IN/en/p/B2053
https://www.tcichemicals.com/IN/en/p/B2053
https://www.fishersci.com/store/msds?partNumber=AAL19219&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M2941_EU_6N.pdf
https://www.chemicalbook.com/msds/4-bromomethylbenzoic-acid.pdf
https://www.tcichemicals.com/BE/en/sds/B0845_EU_6N.pdf
https://www.benchchem.com/product/b8499459#personal-protective-equipment-for-handling-4-bromomethyl-benzoate
https://www.benchchem.com/product/b8499459#personal-protective-equipment-for-handling-4-bromomethyl-benzoate
https://www.benchchem.com/product/b8499459#personal-protective-equipment-for-handling-4-bromomethyl-benzoate
https://www.benchchem.com/product/b8499459#personal-protective-equipment-for-handling-4-bromomethyl-benzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8499459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8499459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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